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Compound of Interest

Compound Name: 2-Pentanol, 5-iodo-

Cat. No.: B3058609 Get Quote

A comprehensive overview of the chemical properties, synthesis, and potential applications of

2-Pentanol, 5-iodo- for researchers, scientists, and drug development professionals.

Introduction
2-Pentanol, 5-iodo- is a halogenated derivative of pentanol. The presence of an iodine atom

and a hydroxyl group on the pentane backbone suggests its potential as a versatile

intermediate in organic synthesis and as a building block for more complex molecules in the

field of drug discovery. This technical guide aims to provide a detailed summary of the available

scientific information regarding this compound.

Chemical and Physical Properties
A definitive CAS number for 2-Pentanol, 5-iodo- is not readily available in public databases,

which may indicate that it is a novel or less-studied compound. However, based on its chemical

structure, several key properties can be identified.
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Property Value Source

Molecular Formula C5H11IO [1]

Molecular Weight 214.046 g/mol [1]

CAS Number Not available [1]

Melting Point Not available [1]

Boiling Point Not available [1]

Density Not available [1]

Note: The lack of available experimental data for properties such as melting point, boiling point,

and density underscores the limited extent to which this specific isomer has been

characterized. For comparison, the related isomer, 5-Iodo-1-pentanol (CAS No. 67133-88-4), is

a more thoroughly documented compound.[2][3]

Synthesis and Reactivity
Detailed experimental protocols for the specific synthesis of 2-Pentanol, 5-iodo- are not

extensively reported in the scientific literature. However, general synthetic strategies for

iodinated alcohols can be considered.

Potential Synthetic Workflow
A plausible synthetic route could involve the selective iodination of a pentanol precursor. The

following diagram illustrates a conceptual workflow for the synthesis of a haloalkane from an

alcohol, which could be adapted for 2-Pentanol, 5-iodo-.
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Conceptual Synthetic Workflow
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Activation of
Hydroxyl Group
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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